N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-ethylhexanamide

• IUPAC Name: N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-ethylhexanamide
• InChI: InChI=1S/C14H25N3OS/c1-6-8-9-10(7-2)11(18)15-13-17-16-12(19-13)14(3,4)5/h10H,6-9H2,1-5H3,(H,15,17,18)
• InChI Key: WQILCYDRJYFHAV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C(=O)NC1=NN=C(S1)C(C)(C)C
• Molecular Formula: C14H25N3OS
• Molecular Weight: 283.44 g/mol

Description

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-ethylhexanamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is an important energy-sensing enzyme that regulates cellular metabolism and energy homeostasis. A-769662 has been found to have potential therapeutic applications in the treatment of metabolic disorders, such as type 2 diabetes and obesity.

Mechanism of Action

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-ethylhexanamide activates AMPK by binding to the γ subunit of the enzyme. This binding induces a conformational change that allows for the phosphorylation of the α subunit by upstream kinases. AMPK activation leads to the inhibition of anabolic pathways and the stimulation of catabolic pathways, resulting in increased glucose uptake and fatty acid oxidation.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its effects on glucose uptake and insulin sensitivity, it has been shown to increase mitochondrial biogenesis and improve mitochondrial function. This compound has also been found to induce autophagy, a cellular process that removes damaged or dysfunctional proteins and organelles. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-ethylhexanamide is its specificity for AMPK activation, which allows for the study of the downstream effects of AMPK activation without the confounding effects of other signaling pathways. However, a limitation of this compound is its relatively short half-life, which requires frequent dosing in animal studies. Additionally, the effects of this compound on AMPK activation may vary depending on the tissue type and experimental conditions.

Future Directions

There are several potential future directions for the study of N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-ethylhexanamide. One area of interest is the development of more potent and selective AMPK activators based on the structure of this compound. Another area of interest is the investigation of the effects of this compound on other cellular processes, such as mitochondrial function and autophagy. Additionally, the therapeutic potential of this compound in the treatment of metabolic disorders and neurodegenerative diseases warrants further investigation.

Scientific Research Applications

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-2-ethylhexanamide has been extensively studied in vitro and in vivo for its effects on AMPK activation and glucose uptake. It has been found to increase glucose uptake in skeletal muscle and adipose tissue, and to improve insulin sensitivity in animal models of insulin resistance. This compound has also been shown to have anti-inflammatory effects, and to inhibit the growth of cancer cells.